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Compound of Interest

Compound Name: (R)-Propranolol-d7

Cat. No.: B15141915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of commercial suppliers of (R)-Propranolol-d7, a
critical reagent for research and development, particularly in the field of pharmacokinetics. (R)-
Propranolol-d7 is the deuterated form of (R)-Propranolol and is commonly used as an internal
standard for the quantification of propranolol in biological samples using analytical techniques
such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem
mass spectrometry (LC-MS/MS).[1][2] The use of a stable isotope-labeled internal standard like
(R)-Propranolol-d7 is crucial for correcting variations during sample preparation and analysis,
thereby ensuring high accuracy and precision.

Commercial Supplier and Product Information

A variety of chemical suppliers offer (R)-Propranolol-d7 and its related compounds for
research purposes. The table below summarizes key information from several prominent
suppliers to facilitate comparison. Please note that catalog numbers, specifications, and
availability are subject to change, and it is recommended to consult the supplier's website for
the most current information.
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Molecular
. Product CAS Molecular .
Supplier Weight ( Notes
Name Number Formula
g/mol )
Also offers
(S)-
Daicel (R)- Propranolol-
1346747-60-
Pharma Propranolol- 1 Ci6H14D7NO2  266.39 D7 and other
Standards D7 related
compounds.
[3]
. (R)- Accompanied
Simson
Propranolol- 1346617-25- C16H14D7NO2 by a
Pharma 302.85 -
o D7 1 HCI Certificate of
Limited ) )
Hydrochloride Analysis.
Intended for
use as an
internal
(2)- standard for
Cayman
Propranolol- 344298-99-3 Ci6H14D7NO2  266.4 GC-or LC-
Chemical
ds MS; =99%
deuterated
forms (di-d7).
[2]
Also offers
(R)- Propranolol
LGC Propranolol- 1346617-25- C16H1sD7CIN 302.85 D7 (ring D7)
Standards d7 1 02 ' as a certified
Hydrochloride reference
material.[4][5]
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Certified
o ()- reference
Cerilliant ]
] Propranolol- material, 100
(Sigma- _ 344298-99-3 C16H14D7NO2  266.39 _
] D7 (ring-D7) pg/mL in
Aldrich) ) ]
solution methanol with
5% 1 M HCI.
Stable
R)- isotope-
MedChemEx ) N N N P
Propranolol- Not specified Not specified Not specified labeled (R)-
press
d7 Propranolol.
[6]
Also offers
(R)- other
Pharmaffiliate =~ Propranolol- 1346617-25- C16H1sD7CIN 302.85 deuterated
s d7 1 02 ' propranolol
Hydrochloride compounds.

[7]

Experimental Protocols

The primary application of (R)-Propranolol-d7 is as an internal standard in bioanalytical
methods to quantify propranolol concentrations in biological matrices like plasma. Below is a
generalized experimental protocol for the analysis of propranolol in plasma using LC-MS/MS
with (R)-Propranolol-d7 as an internal standard. This protocol is a composite based on
common practices and should be optimized for specific laboratory conditions and
instrumentation.

Objective: To determine the concentration of
propranolol in plasma samples using a liquid
chromatography-tandem mass spectrometry (LC-
MS/MS) method with (R)-Propranolol-d7 as an internal
standard.

Materials:
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e Blank plasma

e Propranolol standard

e (R)-Propranolol-d7 (internal standard)
o Acetonitrile (ACN), HPLC grade

e Formic acid, LC-MS grade

e Water, LC-MS grade

e Microcentrifuge tubes

e Autosampler vials

Methodology:

o Preparation of Stock and Working Solutions:

[e]

Prepare a stock solution of propranolol in a suitable solvent (e.g., methanol or ACN).

o

Prepare a stock solution of (R)-Propranolol-d7 in the same solvent.

[¢]

From the stock solutions, prepare a series of working standard solutions of propranolol for
the calibration curve and quality control (QC) samples by serial dilution.

[¢]

Prepare a working solution of the internal standard, (R)-Propranolol-d7.

o Sample Preparation (Protein Precipitation):

[e]

To a microcentrifuge tube containing a plasma sample (e.g., 100 pL), add the internal
standard working solution.

[e]

Add cold acetonitrile (typically 3 times the plasma volume) to precipitate plasma proteins.

o

Vortex the mixture thoroughly.

[¢]

Centrifuge the tubes to pellet the precipitated proteins.
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o Transfer the supernatant to a clean tube or an autosampler vial for analysis.

e LC-MS/MS Analysis:
o Liquid Chromatography (LC):
» Column: A suitable C18 reversed-phase column.

= Mobile Phase: A gradient of mobile phase A (e.g., water with 0.1% formic acid) and
mobile phase B (e.g., acetonitrile with 0.1% formic acid).

» Flow Rate: A typical flow rate for analytical LC.

» |njection Volume: A small volume of the prepared sample supernatant (e.g., 5-10 pL).
o Tandem Mass Spectrometry (MS/MS):

» |onization Mode: Positive electrospray ionization (ESI+).

» Detection Mode: Multiple Reaction Monitoring (MRM).

= MRM Transitions: Monitor for the specific precursor-to-product ion transitions for both
propranolol and (R)-Propranolol-d7.

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of propranolol to the internal
standard ((R)-Propranolol-d7) against the known concentrations of the calibration
standards.

o Determine the concentration of propranolol in the unknown plasma samples by
interpolating their peak area ratios from the calibration curve.

Visualizations
Workflow for a Pharmacokinetic Study

The following diagram illustrates a typical workflow for a preclinical pharmacokinetic study
where (R)-Propranolol-d7 would be used as an internal standard for sample analysis.
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Pharmacokinetic Study Workflow.
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Conceptual Diagram of the Analytical Process

This diagram outlines the logical flow of the analytical method for quantifying propranolol using
an internal standard.
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Analytical Quantification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15141915#commercial-suppliers-of-r-propranolol-d7-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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